4-(3-methylthiophen-2-yl)-1H-pyridazin-6-one

• IUPAC Name: 4-(3-methylthiophen-2-yl)-1H-pyridazin-6-one
• InChI: InChI=1S/C9H8N2OS/c1-6-2-3-13-9(6)7-4-8(12)11-10-5-7/h2-5H,1H3,(H,11,12)
• InChI Key: NAGFCKAOXVZMCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=CC(=O)NN=C2
• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol

Description

4-(3-methylthiophen-2-yl)-1H-pyridazin-6-one is a chemical compound that has been of significant interest to the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, MTPI, and has been the subject of numerous studies in recent years.

Mechanism of Action

The mechanism of action of MTPI is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. In particular, MTPI has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, MTPI can reduce inflammation and pain.
Biochemical and Physiological Effects:
MTPI has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory activity, analgesic activity, and antioxidant activity. In addition, MTPI has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTPI is its high potency and selectivity, which makes it a useful tool for studying specific biological pathways. However, one limitation of MTPI is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on MTPI. One possible direction is the development of new drugs based on the structure of MTPI that exhibit improved pharmacological properties. Another direction is the study of the electronic properties of MTPI and its derivatives for use in electronic devices. Finally, further research is needed to fully understand the mechanism of action of MTPI and its potential applications in various fields.

Synthesis Methods

The synthesis of MTPI involves the reaction of 3-methylthiophene-2-carboxylic acid with hydrazine hydrate and acetic anhydride. This reaction results in the formation of the pyridazinone ring, which is the key structural feature of MTPI. The yield of this reaction is typically high, and the purity of the resulting compound can be easily verified using standard analytical techniques.

Scientific Research Applications

MTPI has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, MTPI has been found to exhibit potent anti-inflammatory activity, making it a promising candidate for the development of new anti-inflammatory drugs. In drug discovery, MTPI has been used as a lead compound for the development of new drugs that target specific biological pathways. In material science, MTPI has been found to exhibit interesting electronic properties, making it a potential candidate for use in electronic devices.